Cas no 73236-85-8 (1-Pyrrolidinecarboxylicacid, 2-[(acetylthio)methyl]-, 1,1-dimethylethyl ester, (S)- (9CI))

• Product Name: 1-Pyrrolidinecarboxylicacid, 2-[(acetylthio)methyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
• CAS No: 73236-85-8
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 551876
• PubChem ID: 550866
• Update Time: 2025-04-19

1-Pyrrolidinecarboxylicacid, 2-[(acetylthio)methyl]-, 1,1-dimethylethyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 2-[(acetylthio)methyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
• tert-Butyl 2-[(acetylsulfanyl)methyl]-1-pyrrolidinecarboxylate
• tert-butyl 2-(acetylsulfanylmethyl)pyrrolidine-1-carboxylate
• SCHEMBL144657
• NGXUUBLQERVXAJ-UHFFFAOYSA-N
• tert-Butyl 2-[(acetylsulfanyl)methyl]-1-pyrrolidinecarboxylate #
• DTXSID60338735
• 73236-85-8
• 2-Acetylthiomethylpyrrolidine-1-carboxylic acid, t-butyl ester

• Inchi： 1S/C12H21NO3S/c1-9(14)17-8-10-6-5-7-13(10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3
• InChI Key： NGXUUBLQERVXAJ-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.12421471g/mol
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9Ų